2-amino-6-[(4-methoxyanilino)methylidene]-7-oxo-4-phenyl-4H-1-benzopyran-3-carbonitrile

• Molecular Formula: C24H19N3O3
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 2-amino-7-hydroxy-6-[(4-methoxyphenyl)iminomethyl]-4-phenyl-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C24H19N3O3/c1-29-18-9-7-17(8-10-18)27-14-16-11-19-22(12-21(16)28)30-24(26)20(13-25)23(19)15-5-3-2-4-6-15/h2-12,14,23,28H,26H2,1H3
• InChI Key: XFORXOIKHRUJKY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N=CC2=CC3=C(C=C2O)OC(=C(C3C4=CC=CC=C4)C#N)N

Description

2-amino-6-[(4-methoxyanilino)methylidene]-7-oxo-4-phenyl-4H-1-benzopyran-3-carbonitrile is an aromatic ether and a substituted aniline.

Scientific Research Applications

Formation of Polyheterocyclic Systems

The compound undergoes tautomerism and reacts with compounds containing reactive methylene groups, leading to the formation of various polyheterocyclic systems, such as derivatives of benzopyrano[2,3,4-de]quinoline and naphthyridine (O'Callaghan et al., 1996).

Heterocyclic System Reactions

Reactions with hydrazine, phenylhydrazine, and hydroxylamine yield benzopyrano[4,3-c]pyrazoles and other derivatives, illustrating the compound's versatility in forming diverse heterocyclic systems (Ghosh et al., 1979).

Microwave-Directed Synthesis

Microwave irradiation aids in synthesizing derivatives like teraryls, demonstrating the compound's potential in efficient, novel synthesis methods (Singh et al., 2016).

Synthesis of Antiallergic Agents

The compound's derivatives have shown potential as antiallergic agents, indicating its relevance in medicinal chemistry (Nohara et al., 1985).

Base-Mediated Synthesis

Demonstrates its utility in base-mediated reactions to produce highly functionalized conjugated enones (Singh et al., 2015).

Synthesis of Pyridine and Fused Pyridine Derivatives

Its reaction with arylidene malononitrile leads to the formation of various pyridine derivatives, expanding its application in heterocyclic chemistry (Al-Issa, 2012).

Reactivity for Potential Bioactive Derivatives

Used as a platform for creating bioactive derivatives, demonstrating its potential in drug discovery and biological applications (Bazureau et al., 2017).